Cas no 69813-53-2 (N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine)
69813-53-2 structure
Product Name:N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine
CAS No:69813-53-2
MF:C10H14NO2P
MW:211.197423458099
CID:2799442
PubChem ID:10867566
Update Time:2025-04-21
N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine Chemical and Physical Properties
Names and Identifiers
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- DTXCID50397270
- SCHEMBL8655600
- AG-G-72370
- DTXSID00446449
- 69813-53-2
- 2-dimethylamino-5,6-benzo-1,3,2-dioxaphosphepine
- N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine
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- Inchi： 1S/C10H14NO2P/c1-11(2)14-12-7-9-5-3-4-6-10(9)8-13-14/h3-6H,7-8H2,1-2H3
- InChI Key： YCQMIZJFTHXPDY-UHFFFAOYSA-N
- SMILES： P1(N(C)C)OCC2C=CC=CC=2CO1
Computed Properties
- Exact Mass: 211.07621569g/mol
- Monoisotopic Mass: 211.07621569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 21.7Ų
N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
69813-53-2 (N,N-dimethyl-1,5-dihydro-2,4,3-benzodioxaphosphepin-3-amine) Related Products
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